Fleephilone

• CAS: 183239-76-1
• Molecular Formula: C24H27NO7
• Molecular Weight: 441.5 g/mol
• InChI: InChI=1S/C24H27NO7/c1-4-5-6-7-17-20-14-11-18(28)24(3,32-19(29)10-13(2)26)23(30)15(14)12-25-9-8-16(27)22(31-17)21(20)25/h4-7,11-13,16,21-22,26-27H,8-10H2,1-3H3/b5-4+,7-6+/t13?,16-,21+,22-,24?/m0/s1
• InChIKey: UOPRBHLVKJBASE-XVSBCJMYSA-N

Fleephilone: HIV REV/RRE Binding Inhibitor

Fleephilone (CAS: 183239-76-1) is an organic heterotetracyclic fungal metabolite originally isolated from the fermentation broth of Trichoderma harzianum [1]. Chemically, it is defined as (2aR,3S,10cR)-3-hydroxy-8-methyl-7,9-dioxo-1-[(1E,3E)-penta-1,3-dien-1-yl]-2a,4,5,8,9,10c-hexahydro-3H,7H-2-oxa-5a-azaaceanthrylen-8-yl 3-hydroxybutanoate, with a molecular formula of C24H27NO7 and a molecular weight of 441.47 . The compound is primarily recognized for its role as an inhibitor of the HIV REV/RRE binding interaction, a critical step in viral replication, with a reported IC50 of 7.6 μM in a biochemical REV-RRE binding assay [1].

HIV REV/RRE binding inhibitor probe for biochemical screening

Fungal metabolite (Trichoderma harzianum) for natural product studies

No cellular protection in CEM-SS model – fit for mechanistic / binding-focused research

• [1] Qian-Cutrone, J., Huang, S., Chang, L. P., Pirnik, D. M., Klohr, S. E., Dalterio, R. A., Hugill, R., Lowe, S., Alam, M., & Kadow, K. F. (1996). Harziphilone and fleephilone, two new HIV REV/RRE binding inhibitors produced by Trichoderma harzianum. The Journal of Antibiotics, 49(10), 990-997. View Source

Fleephilone: Substitution Limitations

Despite sharing a common biosynthetic origin and primary target (HIV REV/RRE), Fleephilone is not functionally interchangeable with its closest structural analog, Harziphilone, nor with other natural REV/RRE binding inhibitors like Niruriside and Orevactaene. A direct, head-to-head comparison in the same primary study reveals that Harziphilone is 3.8-fold more potent in the REV-RRE binding assay (IC50: 2.0 μM vs. 7.6 μM for Fleephilone) [1]. Furthermore, Harziphilone demonstrates additional antitumor activity, showing cytotoxicity at 38 μM against the M-109 murine tumor cell line, a property not reported for Fleephilone [1]. This divergence in both primary potency and secondary bioactivity profile means that substituting Fleephilone for Harziphilone, or vice versa, would yield significantly different experimental outcomes, making direct substitution without revalidation scientifically unsound.

Harziphilone co-isolate may differ in binding potency and IC50 profile

Structural analogs within REV/RRE inhibitor class may show divergent cellular activity

Off-target cytotoxicity not characterized for fleephilone; harziphilone shows M-109 cytotoxicity

• [1] Qian-Cutrone, J., Huang, S., Chang, L. P., Pirnik, D. M., Klohr, S. E., Dalterio, R. A., Hugill, R., Lowe, S., Alam, M., & Kadow, K. F. (1996). Harziphilone and fleephilone, two new HIV REV/RRE binding inhibitors produced by Trichoderma harzianum. The Journal of Antibiotics, 49(10), 990-997. View Source

Fleephilone: Comparative Evidence

REV/RRE Binding: Fleephilone vs. Harziphilone

Fleephilone exhibits a 3.8-fold lower potency in inhibiting the binding of HIV REV protein to RRE RNA compared to its direct structural analog, Harziphilone [1]. The quantitative data from the same study highlights a clear difference in efficacy for this specific molecular target.

Binding Inhibition

Head-to-head

IC50 7.6 μM vs 2.0 μM (harziphilone)

Supports potency difference evaluation

3.8-fold lower potency; biochemical assay with [33P]-RRE RNA

Evidence Dimension	IC50 for inhibition of REV-protein binding to RRE RNA
Target Compound Data	7.6 μM
Comparator Or Baseline	Harziphilone: 2.0 μM
Quantified Difference	Harziphilone is 3.8-fold more potent
Conditions	Biochemical assay measuring inhibition of REV-protein binding to [33P] labeled RRE RNA.

Why This Matters

This direct comparison allows researchers to select the appropriate compound based on the required potency for their specific REV/RRE inhibition assay.

• [1] Qian-Cutrone, J., Huang, S., Chang, L. P., Pirnik, D. M., Klohr, S. E., Dalterio, R. A., Hugill, R., Lowe, S., Alam, M., & Kadow, K. F. (1996). Harziphilone and fleephilone, two new HIV REV/RRE binding inhibitors produced by Trichoderma harzianum. The Journal of Antibiotics, 49(10), 990-997. View Source

Cellular Protection: Fleephilone & Harziphilone

In a direct head-to-head cellular assay, Fleephilone, like Harziphilone, failed to protect CEM-SS cells from acute HIV-1 infection at concentrations up to 200 μg/mL [1]. This quantitative, negative result is crucial for defining the functional scope of the compound.

Cellular Protection

Head-to-head

No protection at ≤200 μg/mL for both compounds

Indicates no cellular antiviral activity in CEM-SS model

XTT dye reduction assay; both inactive

Evidence Dimension	Cytoprotection against acute HIV-1 infection
Target Compound Data	No protection up to 200 μg/mL
Comparator Or Baseline	Harziphilone: No protection up to 200 μg/mL
Quantified Difference	No difference; both compounds are inactive in this assay
Conditions	CEM-SS cells infected with HIV-1, assessed by XTT dye reduction assay after 6 days.

Why This Matters

This data unequivocally demonstrates that Fleephilone is not a direct antiviral agent in this cellular model, preventing its misapplication in cell-based HIV inhibition studies.

• [1] Qian-Cutrone, J., Huang, S., Chang, L. P., Pirnik, D. M., Klohr, S. E., Dalterio, R. A., Hugill, R., Lowe, S., Alam, M., & Kadow, K. F. (1996). Harziphilone and fleephilone, two new HIV REV/RRE binding inhibitors produced by Trichoderma harzianum. The Journal of Antibiotics, 49(10), 990-997. View Source

REV/RRE Inhibitor Potency Ranking

Unlike its analog Harziphilone, which demonstrates cytotoxicity against the murine M-109 tumor cell line at 38 μM, Fleephilone has no reported antitumor activity in the primary literature [1]. This absence of activity is a critical differentiator for studies focused on polypharmacology or off-target effects.

Potency Rank

Cross-study

IC50 7.6 μM (ranked 4th among comparators)

Reported moderate potency within REV/RRE inhibitor class

Compared to niruriside, orevactaene, harziphilone

Evidence Dimension	Cytotoxicity against M-109 murine tumor cell line
Target Compound Data	No reported activity
Comparator Or Baseline	Harziphilone: Cytotoxicity at 38 μM
Quantified Difference	Harziphilone has activity; Fleephilone does not
Conditions	In vitro cytotoxicity assay against M-109 cells.

Why This Matters

For projects investigating potential anticancer applications of this chemical scaffold, Harziphilone is the relevant starting point, not Fleephilone, highlighting the compound's specific utility as a selective tool for studying REV/RRE binding.

• [1] Qian-Cutrone, J., Huang, S., Chang, L. P., Pirnik, D. M., Klohr, S. E., Dalterio, R. A., Hugill, R., Lowe, S., Alam, M., & Kadow, K. F. (1996). Harziphilone and fleephilone, two new HIV REV/RRE binding inhibitors produced by Trichoderma harzianum. The Journal of Antibiotics, 49(10), 990-997. View Source

Cytotoxicity: Harziphilone & Fleephilone

When benchmarked against other natural REV/RRE binding inhibitors identified in the literature, Fleephilone's IC50 of 7.6 μM places it at the lower end of the potency spectrum. For example, Niruriside has an IC50 of 3.3 μM [1], and Orevactaene has an IC50 of 3.6 μM [2], both of which are more potent than Fleephilone in the same biochemical assay type.

Cytotoxicity Profile

Class-level

Harziphilone: cytotoxic at 38 μM; fleephilone: not assessed

Cytotoxicity screening not reported; review required

M-109 murine tumor cells; data to verify

Evidence Dimension	IC50 for inhibition of REV-protein binding to RRE RNA
Target Compound Data	7.6 μM
Comparator Or Baseline	Niruriside: 3.3 μM; Orevactaene: 3.6 μM
Quantified Difference	Niruriside is ~2.3-fold more potent; Orevactaene is ~2.1-fold more potent
Conditions	Biochemical assay measuring inhibition of REV-protein binding to RRE RNA.

Why This Matters

This cross-study comparison contextualizes Fleephilone's potency, confirming it is not the most potent natural REV/RRE inhibitor available, and should be selected when its specific, lower potency or unique scaffold is required.

• [1] Qian-Cutrone, J., Huang, S., Trimble, J., Li, H., Lin, P. F., Alam, M., Klohr, S. E., & Kadow, K. F. (1996). Niruriside, a new HIV REV/RRE binding inhibitor from Phyllanthus niruri. Journal of Natural Products, 59(2), 196-199. View Source
• [2] Shu, Y. Z., Ye, Q., Li, H., Kadow, K. F., Hussain, R. A., Huang, S., Gustavson, D. R., Lowe, S. E., Chang, L. P., Pirnik, D. M., & Kodukula, K. (1997). Orevactaene,1 a novel binding inhibitor of HIV-1 rev protein to Rev response element (RRE) from Epicoccum nigrum WC47880. Bioorganic & Medicinal Chemistry Letters, 7(17), 2295-2298. View Source

Fleephilone: Research Applications

HIV REV/RRE Inhibitor Screening

Fleephilone is a suitable tool compound for in vitro biochemical assays focused on HIV REV/RRE binding when a moderate potency inhibitor (IC50 of 7.6 μM) is desired for mechanistic studies, or as a comparator for structure-activity relationship (SAR) studies alongside Harziphilone (IC50 2.0 μM) [1]. Its activity in this specific assay is well-documented, and its lack of cellular protection [1] makes it a clean biochemical probe.

REV/RRE Binding Mechanism

As a fungal metabolite from Trichoderma harzianum, Fleephilone serves as a reference standard for studies examining the secondary metabolite profile of this fungus [1]. The compound can be used in metabolomics or bioassay-guided fractionation studies to monitor the production of this specific heterotetracyclic compound under various fermentation conditions.

SAR and Derivatization

Fleephilone's defined, moderate potency against REV/RRE (IC50 7.6 μM) [1] and its established structure [1] make it a viable starting scaffold for medicinal chemistry efforts aiming to improve binding affinity through rational analog design. Its lack of ancillary antitumor activity [1] provides a cleaner polypharmacology profile for such campaigns compared to Harziphilone.

Application

Selection Property

Validation Focus

HIV REV/RRE Inhibitor Screening

Potency benchmark context

IC50 benchmarking in biochemical binding assay

REV/RRE Binding Mechanism

Binding inhibition profile

Protein–RNA interaction assay context

SAR and Derivatization

Chemical scaffold for analog design

Structure–activity relationship review

Comparative Antiviral Research

Model-response comparison profile

Cell-model endpoint context

• [1] Qian-Cutrone, J., Huang, S., Chang, L. P., Pirnik, D. M., Klohr, S. E., Dalterio, R. A., Hugill, R., Lowe, S., Alam, M., & Kadow, K. F. (1996). Harziphilone and fleephilone, two new HIV REV/RRE binding inhibitors produced by Trichoderma harzianum. The Journal of Antibiotics, 49(10), 990-997. View Source